Cas no 941965-12-4 (3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea)

• Product Name: 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea
• CAS No: 941965-12-4
• MF: C₁₇H₁₆F₂N₆O₃
• MW: 390.344149589539
• CID: 5782720
• PubChem ID: 18566084
• Update Time: 2025-06-08

3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-(3,4-dimethoxyphenyl)urea
• F2072-0258
• 1-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(3,4-dimethoxyphenyl)urea
• AKOS024626146
• 941965-12-4
• 3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4-dimethoxyphenyl)urea
• 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea

• Inchi： 1S/C17H16F2N6O3/c1-27-14-6-3-10(7-15(14)28-2)21-17(26)20-9-16-22-23-24-25(16)11-4-5-12(18)13(19)8-11/h3-8H,9H2,1-2H3,(H2,20,21,26)
• InChI Key： AUQWMQJIHRMCDV-UHFFFAOYSA-N
• SMILES： N(CC1N(C2=CC=C(F)C(F)=C2)N=NN=1)C(NC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 390.12519472g/mol
• Monoisotopic Mass: 390.12519472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea

Introduction to 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea (CAS No. 941965-12-4) and Its Emerging Applications in Chemical Biology

3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea, identified by its CAS number 941965-12-4, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule represents a convergence of structural complexity and functional versatility, making it a subject of intense study for its potential applications in drug discovery and therapeutic development. The compound's unique structural framework, featuring a tetrazole core linked to dimethoxyphenyl and 3,4-difluorophenyl substituents, endows it with distinct chemical properties that are being explored for their biological activity.

The tetrazole moiety is a heterocyclic ring system that has emerged as a pivotal scaffold in medicinal chemistry due to its ability to modulate enzyme activity and interact with biological targets. In particular, the 1H-1,2,3,4-tetrazole ring has been extensively studied for its role in inhibiting various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The presence of the 3,4-difluorophenyl group further enhances the compound's pharmacological potential by introducing electronic and steric effects that can influence binding affinity and metabolic stability. The dimethoxyphenyl substituent adds another layer of complexity, potentially contributing to solubility and bioavailability while also serving as a site for further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the interaction between the tetrazole core and biological targets such as kinases or proteases can lead to potent inhibitory effects. For instance, computational simulations have indicated that this molecule may exhibit inhibitory activity against certain kinases implicated in cancer cell proliferation. Additionally, the dimethoxyphenyl group's ability to engage in hydrophobic interactions could enhance its binding to lipid-rich regions of protein targets, improving overall efficacy.

In vitro studies have begun to unravel the pharmacological profile of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea. Preliminary results demonstrate that the compound exhibits dose-dependent inhibition of specific enzymatic activities relevant to inflammatory diseases. The dual presence of fluorine atoms in the 3,4-difluorophenyl group appears to play a crucial role in modulating reactivity and selectivity. Furthermore, the urea linkage between the tetrazole and dimethoxyphenyl moieties may facilitate conformational flexibility, allowing the molecule to adopt multiple binding poses that enhance target interaction.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Multi-step synthetic routes involving cross-coupling reactions between halogenated precursors and tetrazole derivatives have been employed to construct the core structure. The introduction of the dimethoxyphenyl group typically involves nucleophilic aromatic substitution or directed ortho-metalation strategies. Fluorine incorporation at the 3 and 4 positions requires careful control of reaction conditions to avoid unwanted side products. Despite these challenges, advances in synthetic methodologies have made it feasible to produce sufficient quantities for detailed biological evaluation.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis and autoimmune disorders. The ability of 3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4-dimethoxyphenyl)urea to modulate key inflammatory pathways has been highlighted in recent publications. By targeting enzymes such as COX-2 or LOX enzymes through its unique structural features, this molecule may offer a novel therapeutic approach without the side effects associated with traditional anti-inflammatory drugs.

Another emerging application lies in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The involvement of aberrant protein aggregation and oxidative stress in these conditions makes them prime candidates for small-molecule intervention. Studies suggest that compounds containing tetrazole moieties can interfere with protein misfolding processes by acting as proteostasis modulators. The electronic properties imparted by the dimethoxyphenyl group may further enhance its ability to scavenge reactive oxygen species (ROS), providing additional neuroprotective benefits.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. The presence of fluorine at specific positions on aromatic rings often improves metabolic stability by resisting hydrolysis under physiological conditions. Additionally, fluorine-labeled compounds are frequently employed in positron emission tomography (PET) imaging due to their high affinity for certain receptors or enzymes involved in disease processes. Future research may explore the development of PET tracers based on derivatives of this compound for non-invasive disease diagnosis.

Ethical considerations are paramount when developing new pharmaceuticals, particularly those intended for human use. Ensuring that synthetic routes are sustainable and environmentally benign is increasingly important as regulatory agencies impose stricter guidelines on chemical waste management. Researchers are exploring green chemistry principles such as catalytic processes under mild conditions or solvent-free reactions to minimize environmental impact while maintaining high yields.

The commercial viability of any new drug depends not only on its efficacy but also on factors such as cost-effectiveness during production, patentability, and regulatory approval timelines.* While *this compound shows promise, widespread adoption will require addressing these practical considerations through collaborative efforts between academic researchers,* pharmaceutical companies,*and regulatory bodies.*